N-(1-cyano-1,2-dimethylpropyl)-2-[(4-fluoro-2-methylphenyl)amino]acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-(4-fluoro-2-methylanilino)acetamide
• InChI: InChI=1S/C15H20FN3O/c1-10(2)15(4,9-17)19-14(20)8-18-13-6-5-12(16)7-11(13)3/h5-7,10,18H,8H2,1-4H3,(H,19,20)
• InChI Key: JABAFECWISCSTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NCC(=O)NC(C)(C#N)C(C)C
• Molecular Formula: C15H20FN3O
• Molecular Weight: 277.34 g/mol

Description

N-(1-cyano-1,2-dimethylpropyl)-2-[(4-fluoro-2-methylphenyl)amino]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BAY 73-6691 and is commonly used as a selective inhibitor of phosphodiesterase 9A (PDE9A).

Mechanism of Action

The mechanism of action of N-(1-cyano-1,2-dimethylpropyl)-2-[(4-fluoro-2-methylphenyl)amino]acetamide involves the selective inhibition of PDE9A. PDE9A is an enzyme that breaks down cGMP, which is a signaling molecule in the brain. Inhibition of PDE9A leads to increased levels of cGMP, which is associated with improved cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Inhibition of PDE9A leads to increased levels of cGMP, which is associated with improved cognitive function and memory. This compound has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(1-cyano-1,2-dimethylpropyl)-2-[(4-fluoro-2-methylphenyl)amino]acetamide is its selective inhibition of PDE9A. This compound has been shown to have minimal effects on other PDE enzymes, which reduces the risk of off-target effects. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the research of N-(1-cyano-1,2-dimethylpropyl)-2-[(4-fluoro-2-methylphenyl)amino]acetamide. One potential direction is its use in the treatment of cognitive disorders such as Alzheimer's disease. Another potential direction is its use in the treatment of inflammatory diseases. Further research is also needed to explore the potential applications of this compound in other fields of scientific research.

Synthesis Methods

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-[(4-fluoro-2-methylphenyl)amino]acetamide involves the reaction of 4-fluoro-2-methylphenylamine with 2-bromo-N-(1-cyano-1,2-dimethylpropyl)acetamide in the presence of a palladium catalyst. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

N-(1-cyano-1,2-dimethylpropyl)-2-[(4-fluoro-2-methylphenyl)amino]acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is its use as a selective inhibitor of PDE9A. PDE9A is an enzyme that plays a crucial role in regulating the levels of cyclic guanosine monophosphate (cGMP) in the brain. Inhibition of PDE9A has been shown to enhance cGMP signaling, which is associated with improved cognitive function and memory.